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Compound of Interest

Compound Name: 5-Fluoro-2-nitrobenzaldehyde

Cat. No.: B184836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the procurement and

application of 5-Fluoro-2-nitrobenzaldehyde (CAS No. 395-81-3), a key building block in

synthetic organic chemistry and pharmaceutical research. Its unique structure, featuring both a

nitro and a fluorine substituent on an aromatic aldehyde, makes it a versatile reagent for

creating complex molecules with enhanced biological activity.[1] This document outlines

commercial sources, key chemical data, and a representative experimental protocol for its use.

Commercial Sourcing and Availability
Identifying a reliable supplier is crucial for ensuring the quality and consistency of starting

materials in research and development. 5-Fluoro-2-nitrobenzaldehyde is available from a

range of commercial suppliers, each offering various grades and quantities. When selecting a

supplier, purity, available quantities, and lead times are critical factors to consider.[2]

Below is a summary of prominent commercial suppliers and their publicly available data for 5-
Fluoro-2-nitrobenzaldehyde.
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Supplier
Purity
Specificat
ion

Available
Quantitie
s

CAS
Number

Molecular
Formula

Molecular
Weight

Additiona
l Notes

Thermo

Scientific

Chemicals

98% 5 g 395-81-3 C₇H₄FNO₃ 169.11

Formerly

part of the

Alfa Aesar

portfolio.[3]

Chem-

Impex

≥ 98%

(GC)

Not

specified
395-81-3 C₇H₄FNO₃ 169.11

Described

as a white

to light red

to green

powder.[1]

TCI

America

Not

specified
5 g, 25 g 395-81-3 C₇H₄FNO₃ 169.11

For

profession

al research

and

industrial

use only.[4]

[5]

DC Fine

Chemicals
Superior

Not

specified
395-81-3 C₇H₄FNO₃ 169.11

Product

code:

106090.[6]

NINGBO

INNO

PHARMCH

EM

≥99.0%
Not

specified
395-81-3 C₇H₄FNO₃ 169.11

A key

supplier

based in

China.[2][7]

ChemicalB

ook
99.3%

Not

specified
395-81-3 C₇H₄FNO₃ 169.11

Lists

multiple

suppliers,

primarily

from

China.[7]
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Sigma-

Aldrich

Not

specified

Discontinu

ed
395-81-3 C₇H₄FNO₃ 169.11

This

specific

product is

listed as

discontinue

d.[8]

Note: Pricing and availability are subject to change and often require logging into the supplier's

website for current information.

Logical Workflow for Supplier Selection
The process of selecting a chemical supplier involves several critical steps to ensure the

procurement of high-quality materials that meet research and budgetary requirements.
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Identify Potential Suppliers

Request Quotes & Lead Times

Evaluate Supplier Reliability
(Quality, Consistency)

Review Technical Specifications
(Purity, CoA, SDS)

Compare Cost vs. Quality

Select Supplier & Place Order

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve Aldehyde
in Solvent (DCE)

Add Amine &
Stir (RT, 1h)

Add NaBH(OAc)₃
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Monitor Reaction
by TLC

Quench with
Sat. NaHCO₃
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Purify by Chromatography

 

Cell Membrane

Cytoplasm

Nucleus

RTK

RAS

RAF

MEK

ERK

Gene Transcription
(Proliferation, Survival)

Growth Factor

Activates

Derived Inhibitor

Inhibits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b184836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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